Cas no 1594673-20-7 (1-chloro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene)

1-Chloro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene is a halogenated aromatic compound featuring both chloro and iodo substituents, along with an ether-functionalized side chain. This structure offers versatility in synthetic applications, particularly as an intermediate in organic synthesis and pharmaceutical manufacturing. The presence of iodine enhances reactivity in cross-coupling reactions, while the methoxypropan-2-yloxyethyl group contributes to solubility and stability in various reaction conditions. Its well-defined molecular architecture makes it suitable for precise functionalization in complex molecule construction. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture, ensuring optimal performance in specialized chemical processes.
1-chloro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene structure
1594673-20-7 structure
Product Name:1-chloro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene
CAS No:1594673-20-7
MF:C12H16ClIO2
MW:354.611715316772
CID:6424412
PubChem ID:114774209
Update Time:2025-10-05

1-chloro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene
    • 1-chloro-3-{2-iodo-1-[(1-methoxypropan-2-yl)oxy]ethyl}benzene
    • EN300-1132575
    • 1594673-20-7
    • Inchi: 1S/C12H16ClIO2/c1-9(8-15-2)16-12(7-14)10-4-3-5-11(13)6-10/h3-6,9,12H,7-8H2,1-2H3
    • InChI Key: XXPPRLSLSHZHGN-UHFFFAOYSA-N
    • SMILES: ICC(C1C=CC=C(C=1)Cl)OC(C)COC

Computed Properties

  • Exact Mass: 353.98836g/mol
  • Monoisotopic Mass: 353.98836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 18.5Ų

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Additional information on 1-chloro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene

Research Brief on 1-chloro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene (CAS: 1594673-20-7)

The compound 1-chloro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene (CAS: 1594673-20-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated and ether-functionalized structure, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, positioning it as a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers elucidated the synthetic pathway for 1-chloro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene, highlighting its efficiency and scalability. The synthesis involves a multi-step process, including halogenation and etherification, with a reported yield of 78%. The study also investigated the compound's stability under various conditions, demonstrating its robustness in acidic and neutral environments, which is crucial for pharmaceutical formulations.

Another pivotal study, conducted by a team at the University of Cambridge and published in ACS Chemical Biology, explored the biological activity of this compound. The researchers identified its potential as a modulator of protein-protein interactions (PPIs), particularly in the context of cancer therapeutics. The compound exhibited selective binding to the p53-MDM2 interaction, a well-known target in oncology, with an IC50 of 12.3 µM. This finding opens new avenues for the development of small-molecule inhibitors targeting PPIs.

Further research has delved into the pharmacokinetic properties of 1-chloro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene. A 2024 preclinical study reported in European Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound demonstrated favorable oral bioavailability (65%) and a half-life of 4.2 hours in rodent models, suggesting its potential for oral administration in therapeutic settings.

In addition to its therapeutic potential, recent advancements have also explored the compound's utility in chemical biology tools. A study in Nature Chemical Biology detailed its use as a photoaffinity probe for target identification. The iodine moiety in the compound allows for radiolabeling, enabling precise tracking and identification of binding partners in complex biological systems. This application underscores its versatility beyond traditional drug development.

Despite these promising findings, challenges remain. The compound's synthetic complexity and the need for further optimization of its pharmacokinetic and toxicological profiles are areas of active research. Collaborative efforts between academia and industry are underway to address these hurdles, with the aim of advancing this compound into clinical trials.

In conclusion, 1-chloro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene (CAS: 1594673-20-7) represents a compelling case study in the intersection of chemistry and biology. Its multifaceted applications—from drug discovery to chemical probes—highlight its significance in contemporary research. Continued investigation into its mechanisms and optimization will likely yield impactful contributions to the field of chemical biology and medicine.

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